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Executive Summary

Caprenin, a structured triglyceride composed of caprylic (C8:0), capric (C10:0), and behenic
(C22:0) acids, was developed as a reduced-calorie fat substitute. This technical guide provides
a comprehensive toxicological assessment of Caprenin consumption, drawing from key
preclinical and clinical studies. The primary findings indicate that in a 91-day rat feeding study,
Caprenin demonstrated a No-Observable-Adverse-Effect Level (NOAEL) of over 15% in the
diet. Human studies have shown that Caprenin consumption can influence serum lipid profiles,
notably affecting High-Density Lipoprotein (HDL) cholesterol levels. This guide summarizes the
available quantitative data, details the experimental protocols of pivotal studies, and presents
diagrams of the metabolic and signaling pathways influenced by Caprenin's constituent fatty
acids. While Caprenin was deemed generally recognized as safe (GRAS) by the manufacturer,
the GRAS petition was later withdrawn, and the product is no longer widely used in the food
industry.

Introduction

Caprenin is a synthetically prepared fat substitute designed to have a lower caloric value than
traditional fats, estimated at 5 kcal/g compared to 9 kcal/g for typical triglycerides. Its
composition of medium-chain fatty acids (MCFAS), caprylic and capric acids, and a very-long-
chain fatty acid (VLCFA), behenic acid, results in unique metabolic properties. This guide
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delves into the toxicological data generated for Caprenin to provide a thorough understanding
of its safety profile for researchers and professionals in drug development and food science.

Preclinical Toxicological Assessment: 91-Day
Rodent Feeding Study

A pivotal study in the safety evaluation of Caprenin was a 91-day feeding study conducted in
Sprague-Dawley rats. This study aimed to assess the potential for toxicity from subchronic
dietary exposure to Caprenin.

Experimental Protocol

o Test Animals: Weanling Sprague-Dawley rats were used, with 25 males and 25 females per
group[1].

e Dietary Groups:
o Control Groups:
» Corn oil (12.14% wiw)

= A blend of medium-chain triglyceride (MCT) oil (11.21% w/w) and corn oil (3.13% w/w)
[1].

o Caprenin Groups (w/w in diet):
» Low Dose: 5.23% Caprenin (with 8.96% corn oil)
= Mid Dose: 10.23% Caprenin (with 5.91% corn oil)
» High Dose: 15.00% Caprenin (with 3.00% corn oil)[1].
o All diets were formulated to be approximately 4000 kcal/kg[1].
e Duration: 91 days[1].

e Parameters Evaluated:

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8282277/
https://pubmed.ncbi.nlm.nih.gov/8282277/
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://www.benchchem.com/product/b1179771?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8282277/
https://pubmed.ncbi.nlm.nih.gov/8282277/
https://pubmed.ncbi.nlm.nih.gov/8282277/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Survival and Clinical Signs: Daily observations for signs of toxicity, morbidity, and
mortality[1].

o Body Weight and Feed Consumption: Measured weekly[1].
o Hematology: A comprehensive panel of hematological parameters was assessed.

o Clinical Chemistry: A suite of blood chemistry parameters was analyzed to evaluate organ
function.

o Organ Weights: Absolute and relative (to body and brain weight) weights of major organs
were determined at necropsy[1].

o Histopathology: Microscopic examination of a full complement of tissues was performed
on the control and high-dose groups[1].

o Behenic Acid Accumulation: Analysis of heart, liver, and perirenal fat for C22:0 content[1].

Data Presentation

Table 1: Summary of Findings from the 91-Day Rat Feeding Study on Caprenin
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Parameter

Observation

Quantitative Data (where
available)

NOAEL

No adverse effects observed.

> 15% (w/w) in the diet

> 13.2 g/kg/day (male rats)

> 14.6 g/kg/day (female rats)
[1]

Body Weight Gain

No significant differences

between groups.

Data not publicly available.

Feed Conversion Efficiency

Reduced in the high-dose

Caprenin group.

Data not publicly available.

Hematology

No toxicologically significant

findings.

Specific parameters and

values not publicly available.

Clinical Chemistry

No toxicologically significant

findings.

Specific parameters and

values not publicly available.

Organ Weights

No adverse effects noted.

Specific organ weights not

publicly available.

Histopathology

No treatment-related lesions

observed.

N/A

Behenic Acid (C22:0) Storage

No significant amounts found

in heart, liver, or perirenal fat.

Data not publicly available.

Experimental Workflow
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:
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91-Day Dietary Administration
- Control (Corn Oil)
- Control (MCT/Corn Qil)
- Caprenin (5.23%)
- Caprenin (10.23%)
- Caprenin (15.00%)

y
In-Life Observations
- Clinical Signs (Daily)
- Body Weight (Weekly)
- Feed Consumption (Weekly)

Terminal Procedures

Necropsy & Organ Weight Measurement

y

Blood Collection
(Hematology & Clinical Chemistry)

Tissue Collection & Histopathological Examination
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Data Analysis & NOAEL Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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